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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical
properties of 1-ethoxyoctane (C10H220). Understanding these properties is crucial for a wide
range of applications, from its use as a solvent in chemical reactions and formulations to its
potential role in drug delivery systems. This document summarizes available quantitative data,
details common experimental protocols for property determination, and presents a logical
workflow for such investigations.

Core Thermophysical Properties of 1-Ethoxyoctane

1-Ethoxyoctane, also known as ethyl octyl ether, is a simple ether with a molecular weight of
158.28 g/mol .[1] Its thermophysical properties are influenced by the presence of the polar
ether linkage and the nonpolar alkyl chains. While ethers are generally less polar and have
lower boiling points than alcohols of similar molecular weight due to the absence of hydrogen
bonding, they still exhibit dipole-dipole interactions.[2][3][4]

The following tables summarize the available quantitative data for the key thermophysical
properties of 1-ethoxyoctane.

Table 1: General Physicochemical Properties of 1-Ethoxyoctane
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Property Value Reference
Molecular Formula C10H220 [1][5]
Molecular Weight 158.28 g/mol [1]

CAS Registry Number 929-61-3 [5]

IUPAC Name 1-ethoxyoctane [1]
Boiling Point 188.15 °C (at 101.3 kPa)
Density (at 20°C) 0.799 g/cm?3

Table 2: Temperature-Dependent Thermophysical Properties of 1-Ethoxyoctane

Property Temperature Range Data Source
) o NIST/TRC Web Thermo
Density (Liquid) 222.19 K10 629.3 K
Tables[6]
] ) o NIST/TRC Web Thermo
Viscosity (Liquid) 270 Kto 620 K

Tables[6]

Speed of Sound (Liquid)

No specific data found for 1-
ethoxyoctane. General trends
for ethers suggest a decrease

with increasing temperature.

Surface Tension

No specific data found for 1-

ethoxyoctane. Data for other

ethers show a linear decrease

with increasing temperature.[7]

Note: Access to the critically evaluated data from the NIST/TRC Web Thermo Tables may

require a subscription.

Experimental Protocols for Thermophysical
Property Determination
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The determination of thermophysical properties requires precise and accurate experimental
methods. Below are detailed descriptions of common protocols used for liquids like 1-
ethoxyoctane.

Density Measurement

Method: Vibrating Tube Densitometer

A widely used and highly accurate method for determining the density of liquids is the vibrating
tube densitometer.

e Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency.
This frequency is dependent on the mass of the tube. When the tube is filled with a sample
liquid, the total mass changes, leading to a shift in the resonant frequency.

e Procedure:

o The instrument is calibrated using two fluids of known density, typically dry air and pure
water.

o The sample of 1-ethoxyoctane is injected into the clean, dry U-tube.
o The temperature of the sample is precisely controlled using a Peltier thermostat.
o The oscillation period of the U-tube filled with the sample is measured.

o The density of the sample is then calculated from the calibration constants and the
measured oscillation period.

o Advantages: This method requires a small sample volume, offers high precision, and is
suitable for a wide range of temperatures and pressures.

Viscosity Measurement

Method: Capillary Viscometer

The viscosity of a liquid can be determined using a capillary viscometer, which relies on the
principles of laminar flow.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/product/b11749035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Principle: The time taken for a fixed volume of liquid to flow through a narrow capillary tube
under a known and constant pressure is measured. This flow time is directly proportional to
the kinematic viscosity of the liquid.

e Procedure:

[e]

The viscometer is thoroughly cleaned and dried.

o The sample of 1-ethoxyoctane is introduced into the viscometer, and the viscometer is
placed in a constant temperature bath.

o The liquid is drawn up through the capillary to a starting mark.

o The time taken for the liquid to flow between two marked points on the capillary is
measured using a stopwatch.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer. The dynamic viscosity can then be obtained by multiplying the
kinematic viscosity by the density of the liquid at the same temperature.

e Advantages: This is a relatively simple and inexpensive method that provides high accuracy
when performed carefully.

Speed of Sound Measurement

Method: Pulse-Echo Technique
The speed of sound in a liquid can be accurately measured using the pulse-echo technique.

» Principle: An ultrasonic pulse is generated by a transducer and transmitted through the liquid
to a reflector. The time taken for the pulse to travel to the reflector and back to the transducer
is measured. The speed of sound is then calculated from the known path length and the
measured time of flight.

e Procedure:

o The measuring cell, containing the transducer and reflector, is filled with the 1-
ethoxyoctane sample.
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o The temperature of the cell is precisely controlled.
o A short ultrasonic pulse is emitted by the transducer.

o The time delay between the initial pulse and the reception of the reflected echo is
measured using a high-resolution timer.

o The speed of sound is calculated as twice the path length divided by the measured time
delay.

e Advantages: This method is highly accurate and can be used over a wide range of
temperatures and pressures.

Surface Tension Measurement

Method: Wilhelmy Plate Method

The Wilhelmy plate method is a common and reliable technique for measuring the surface
tension of liquids.

 Principle: A thin platinum plate is suspended from a balance and brought into contact with
the surface of the liquid. The force exerted on the plate by the surface tension is measured.

e Procedure:
o Aclean, roughened platinum plate is used to ensure a zero contact angle.
o The plate is suspended from a microbalance.

o Avessel containing the 1-ethoxyoctane sample is raised until the liquid surface just
touches the lower edge of the plate.

o The force on the balance increases as the surface tension pulls the plate into the liquid.

o The surface tension is calculated from the measured force, the perimeter of the plate, and
the contact angle (assumed to be zero).
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e Advantages: This method is accurate, relatively simple to perform, and can be used for a

variety of liquids.

Experimental Workflow

The logical progression for the experimental determination of the thermophysical properties of
1-ethoxyoctane is outlined in the workflow diagram below. This process ensures that
dependencies between measurements (e.g., the need for density to calculate dynamic
viscosity from kinematic viscosity) are correctly handled.

Sample Preparation
(1-Ethoxyoctane, >99% purity)
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(Vibrating Tube Densitometer)
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|
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Caption: Experimental workflow for determining thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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